4-Chloro-6-nitro-1,8-naphthyridine-3-carbonitrile

• IUPAC Name: 4-chloro-6-nitro-1,8-naphthyridine-3-carbonitrile
• InChI: InChI=1S/C9H3ClN4O2/c10-8-5(2-11)3-12-9-7(8)1-6(4-13-9)14(15)16/h1,3-4H
• InChI Key: SQWPBMZKTZRMJW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC2=NC=C(C(=C21)Cl)C#N)[N+](=O)[O-]
• Molecular Formula: C9H3ClN4O2
• DSSTOX Substance ID: DTXSID30573999
• Molecular Weight: 234.60 g/mol
• CAS RN: 305370-84-7

Description

“4-Chloro-6-nitro-1,8-naphthyridine-3-carbonitrile” is an organic compound. It’s part of the naphthyridine family, which are heterocyclic compounds that have been of considerable interest due to their diverse biological activities and photochemical properties.

Synthesis Analysis

The synthesis of 1,8-naphthyridines, which “4-Chloro-6-nitro-1,8-naphthyridine-3-carbonitrile” is a part of, has seen recent advancements. These include multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction of 3-substituted 1H-pyrrolo[2,3-b]pyridin-2(3H)-one.

Chemical Reactions Analysis

While specific chemical reactions involving “4-Chloro-6-nitro-1,8-naphthyridine-3-carbonitrile” are not available, it’s known that 1,8-naphthyridines can undergo a variety of reactions. These include reactions with electrophilic or nucleophilic reagents, oxidations, reductions, cross-coupling reactions, modification of side chains, and formation of metal complexes.

Scientific Research Applications

Synthesis and Structural Analysis

A study on the synthesis and structural analysis of a related compound, 2-chloro-4-(methoxymethyl)-6-methyl-5-nitropyridine-3-carbonitrile, highlights the use of X-ray, IR, NMR, and electronic spectroscopy for understanding compound structures and optical properties (Jukić et al., 2010). This indicates the potential for similar naphthyridine derivatives, including 4-Chloro-6-nitro-1,8-naphthyridine-3-carbonitrile, to be studied for their structural and optical properties.

Fluorescent Sensing

1,8-Naphthyridine-based compounds have been used for the fluorescent detection of nitroaromatics in aqueous media, showcasing their potential as environmentally friendly sensors for hazardous substances (Chahal & Sankar, 2015). This application can be extended to 4-Chloro-6-nitro-1,8-naphthyridine-3-carbonitrile for detecting pollutants or chemicals.

Corrosion Inhibition

Research on naphthyridine derivatives as corrosion inhibitors for N80 steel in acidic conditions demonstrates their effectiveness in protecting metals, with their efficiency varying based on the substitution pattern (Ansari & Quraishi, 2015). This suggests that 4-Chloro-6-nitro-1,8-naphthyridine-3-carbonitrile could serve as a corrosion inhibitor in similar applications.

Safety and Hazards

The safety data sheet for “4-Chloro-6-nitro-1,8-naphthyridine-3-carbonitrile” includes information on hazard identification, composition/information on ingredients, first-aid measures, fire-fighting measures, accidental release measures, handling and storage, and exposure controls.

Future Directions

The future directions for “4-Chloro-6-nitro-1,8-naphthyridine-3-carbonitrile” and similar compounds could involve further exploration of their synthesis methods, reactivity, and potential applications in various fields such as medicinal chemistry and materials science.

Synthesis routes and methods

Procedure details

A mixture of 19.3 g (89.3 mmol) of 6-nitro-4-oxo-1,4-dihydro-[1.8]naphthyridine-3-carbonitrile in 386 ml of phosphorous oxychloride was refluxed for 24 hr. Excess phosphorous oxychloride was removed. The residue is mixed with ethyl acetate and 15 g of potassium hydroxide in 200 ml of ice water. The organic layer was separated and the aqueous layer was extract several more times with ethyl acetate. The combined volume of extracts was 4000 ml. The extracts were dried of magnesium sulfate and the solution was filter through a short silica gel column. The solvent was removed. The residue was stirred with ether and the solid was collected giving 15.7 g of the title compound as an orange solid: mass spectrum (electrospray, m/e): M+H 235.